2-[(1,1-Dioxido-1-benzothiophen-3-yl)sulfanyl]-5-(2-nitrophenyl)-1,3,4-oxadiazole

• Molecular Formula: C16H9N3O5S2
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 3-[[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-1-benzothiophene 1,1-dioxide
• InChI: InChI=1S/C16H9N3O5S2/c20-19(21)12-7-3-1-5-10(12)15-17-18-16(24-15)25-13-9-26(22,23)14-8-4-2-6-11(13)14/h1-9H
• InChI Key: KCIOPHQIUJPTQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NN=C(O2)SC3=CS(=O)(=O)C4=CC=CC=C43)[N+](=O)[O-]

Description

3-{[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1H-1-benzothiophene-1,1-dione is a complex organic compound that belongs to the class of oxadiazole derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1H-1-benzothiophene-1,1-dione typically involves multiple steps. One common method starts with the reaction of 2-nitrobenzoic acid with thiosemicarbazide in the presence of phosphorus oxychloride (POCl3) to form 5-(2-nitrophenyl)-1,3,4-oxadiazole-2-thiol . This intermediate is then reacted with 1,1-dione derivatives of benzothiophene under specific conditions to yield the final product .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

3-{[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1H-1-benzothiophene-1,1-dione can undergo several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones under appropriate conditions.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the oxadiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and catalytic hydrogenation are often used.

Substitution: Nucleophiles like amines and thiols can be used under basic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted oxadiazole derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Exhibits antimicrobial and anticancer activities.

Medicine: Potential therapeutic agent for various diseases.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-{[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1H-1-benzothiophene-1,1-dione involves its interaction with specific molecular targets and pathways. For instance, its anticancer activity is attributed to its ability to induce apoptosis in cancer cells by modulating signaling pathways such as NF-κB . The compound’s antimicrobial activity is linked to its ability to disrupt bacterial cell membranes and inhibit essential enzymes .

Comparison with Similar Compounds

Similar Compounds

2-(3-chlorobenzo[b]thiophen-2-yl)-5-(3-methoxyphenyl)-1,3,4-oxadiazole: Known for its anticancer properties.

5-(4-bromobenzyl)-1,3,4-oxadiazole-2-amine: Exhibits significant antibacterial activity.

Uniqueness

3-{[5-(2-nitrophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}-1H-1-benzothiophene-1,1-dione stands out due to its unique combination of a benzothiophene and oxadiazole moiety, which imparts a distinct set of biological activities and chemical reactivity . This makes it a valuable compound for further research and development in various scientific fields .